Cas no 206446-42-6 (tert-butyl 3-(pyridin-4-yl)azetidine-1-carboxylate)

• Product Name: tert-butyl 3-(pyridin-4-yl)azetidine-1-carboxylate
• CAS No: 206446-42-6
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• MDL: MFCD20528761
• CID: 2117326
• Update Time: 2025-10-30

tert-butyl 3-(pyridin-4-yl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(pyridin-4-yl)azetidine-1-carboxylate

• MDL： MFCD20528761
• Inchi： 1S/C13H18N2O2/c1-13(2,3)17-12(16)15-8-11(9-15)10-4-6-14-7-5-10/h4-7,11H,8-9H2,1-3H3
• InChI Key： XOFZFUXASNYHTB-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C2C=CN=CC=2)C1)=O

Additional information on tert-butyl 3-(pyridin-4-yl)azetidine-1-carboxylate

tert-butyl 3-(pyridin-4-yl)azetidine-1-carboxylate: A Key Intermediate in Modern Medicinal Chemistry

tert-butyl 3-(pyridin-4-yl)azetidine-1-carboxylate, with the CAS number 206446-42-6, represents a pivotal azetidine derivative that has garnered significant attention in the field of pharmaceutical research. This compound, characterized by its unique pyridine ring and azetidine scaffold, serves as a versatile building block for the synthesis of various bioactive molecules. Recent studies have highlighted its potential applications in the development of antimicrobial agents, anti-inflammatory drugs, and neurological therapeutics, underscoring its importance in the drug discovery pipeline.

The tert-butyl group in tert-butyl 3-(pyridin-4-yl)azetidine-1-carboxylate provides steric protection, enhancing its stability during chemical transformations. This structural feature is critical for maintaining the integrity of the azetidine ring, which is known for its ability to form conformationally restricted molecules with enhanced biological activity. The pyridin-4-yl substituent introduces aromaticity and electronic effects, which can modulate the reactivity and selectivity of the compound in various synthetic pathways.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of tert-butyl 3-(pyridin-4-yl)azetidine-1-carboxylate in different reaction conditions. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits favorable enantioselective synthesis properties, which are crucial for the development of chiral pharmaceuticals. The study also highlighted the compound's potential as a precursor for drug candidates targeting GPCR receptors and ion channels.

One of the most promising applications of tert-butyl 3-(pyridin-4-yl)azetidine-1-carboxylate is in the synthesis of antimicrobial agents. A 2024 research paper in Antimicrobial Agents and Chemotherapy reported that derivatives of this compound showed potent activity against multidrug-resistant Staphylococcus aureus strains. The pyridin-4-yl group was found to enhance the compound's ability to disrupt bacterial cell membranes, while the azetidine ring contributed to its structural rigidity, improving its binding affinity to target proteins.

Additionally, tert-butyl 3-(pyridin-4-yl)azetidine-1-carboxylate has been explored for its potential in anti-inflammatory drug development. A 2023 study in Pharmaceutical Research demonstrated that this compound could modulate the NF-κB signaling pathway, which is a key regulator of inflammatory responses. The tert-butyl group was shown to reduce the compound's solubility in aqueous environments, which is a critical factor in the design of oral formulations for chronic inflammatory diseases.

Another emerging area of research involves the use of tert-butyl 3-(pyridin-4-yl)azetidine-1-carboxylate in the development of neurological therapeutics. A 2024 review in Neuropharmacology highlighted its potential as a ligand for GABA receptors, which are implicated in various neurological disorders. The pyridin-4-yl substituent was found to enhance the compound's ability to cross the blood-brain barrier, a critical factor in the efficacy of central nervous system drugs.

From a synthetic perspective, the preparation of tert-butyl 3-(pyridin-4-yl)azetidine-1-carboxylate has been optimized using asymmetric catalysis and green chemistry principles. A 2023 study in Organic Letters described a novel enantioselective synthesis method that significantly improved the yield and purity of the compound. This method employs a chiral catalyst that selectively activates the azetidine ring, enabling the formation of the desired enantiomer with high efficiency.

The tert-butyl group in tert-butyl 3-(pyridin-4-yl)azetidine-1-carboxylate also plays a crucial role in the compound's metabolic stability. Research published in Drug Metabolism and Disposition in 2024 indicated that the tert-butyl group is resistant to enzymatic degradation, which is essential for the prolonged activity of the compound in vivo. This property makes tert-butyl 3-(pyridin-4-yl)azetidine-1-carboxylate a valuable intermediate for the development of prodrugs that are activated at the target site.

Furthermore, the pyridin-4-yl substituent in tert-butyl 3-(pyridin-4-yl)azetidine-1-carboxylate has been shown to enhance the compound's lipophilicity, which is a key parameter in the design of drug delivery systems. A 2023 study in Journal of Controlled Release explored the use of this compound as a lipophilic carrier for the targeted delivery of hydrophobic drugs. The pyridin-4-yl group was found to facilitate the incorporation of the compound into liposomes, improving the bioavailability and reducing the toxicity of the drug.

In conclusion, tert-butyl 3-(pyridin-4-yl)azetidine-1-carboxylate is a multifunctional intermediate with diverse applications in pharmaceutical research. Its unique structure, combining the tert-butyl group and pyridin-4-yl substituent, offers significant advantages in the synthesis of bioactive molecules. Ongoing research continues to uncover new potential uses for this compound, solidifying its role as a key player in the drug discovery pipeline.

As the field of medicinal chemistry continues to evolve, the importance of compounds like tert-butyl 3-(pyridin-4-yl)azetidine-1-carboxylate will only grow. Their ability to serve as building blocks for a wide range of therapeutic agents underscores the value of continued research and development in this area. The future of pharmaceutical innovation is undoubtedly intertwined with the exploration of such key intermediates.

For researchers and pharmaceutical companies, the development of tert-butyl 3-(pyridin-4-yl)azetidine-1-carboxylate represents a significant opportunity to advance drug discovery and therapeutic innovation. By leveraging the unique properties of this compound, the scientific community can continue to make strides in addressing some of the most challenging medical conditions.